N-(4-iodo-2-isopropylphenyl)-2-(phenylthio)acetamide

• IUPAC Name: N-(4-iodo-2-propan-2-ylphenyl)-2-phenylsulfanylacetamide
• InChI: InChI=1S/C17H18INOS/c1-12(2)15-10-13(18)8-9-16(15)19-17(20)11-21-14-6-4-3-5-7-14/h3-10,12H,11H2,1-2H3,(H,19,20)
• InChI Key: SVZJQRGHTQDLEJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(C=CC(=C1)I)NC(=O)CSC2=CC=CC=C2
• Molecular Formula: C17H18INOS
• Molecular Weight: 411.3 g/mol

Description

N-(4-iodo-2-isopropylphenyl)-2-(phenylthio)acetamide, also known as NSI-189, is a novel chemical compound that has been studied extensively for its potential therapeutic applications. It was first synthesized by Neuralstem, Inc. in 2011 and has since gained attention for its ability to enhance neurogenesis, or the growth of new neurons, in the hippocampus region of the brain.

Mechanism of Action

The exact mechanism of action of N-(4-iodo-2-isopropylphenyl)-2-(phenylthio)acetamide is not fully understood, but it is believed to work by increasing the production of certain growth factors that promote neurogenesis. Specifically, N-(4-iodo-2-isopropylphenyl)-2-(phenylthio)acetamide has been shown to increase the expression of brain-derived neurotrophic factor (BDNF), which is a protein that plays a key role in the growth and survival of neurons.
Biochemical and Physiological Effects:
In addition to its effects on neurogenesis, N-(4-iodo-2-isopropylphenyl)-2-(phenylthio)acetamide has also been shown to have other biochemical and physiological effects. For example, it has been shown to increase the levels of certain neurotransmitters, such as dopamine and norepinephrine, which are involved in mood regulation and cognitive function.

Advantages and Limitations for Lab Experiments

One advantage of N-(4-iodo-2-isopropylphenyl)-2-(phenylthio)acetamide is that it has been shown to be well-tolerated in preclinical studies, with minimal side effects. However, one limitation is that its effects on neurogenesis may be dose-dependent, meaning that higher doses may not necessarily lead to greater neurogenesis.

Future Directions

There are several potential future directions for research on N-(4-iodo-2-isopropylphenyl)-2-(phenylthio)acetamide. One area of interest is its potential therapeutic applications in neurological and psychiatric disorders, particularly depression and cognitive impairment. Additionally, further research is needed to fully understand its mechanism of action and to identify any potential side effects or limitations. Finally, there is interest in developing new and more efficient synthesis methods for N-(4-iodo-2-isopropylphenyl)-2-(phenylthio)acetamide to facilitate its use in future research and potential clinical applications.

Scientific Research Applications

N-(4-iodo-2-isopropylphenyl)-2-(phenylthio)acetamide has been studied for its potential therapeutic applications in a variety of neurological and psychiatric disorders, including major depressive disorder, post-traumatic stress disorder, and cognitive impairment associated with aging. In preclinical studies, N-(4-iodo-2-isopropylphenyl)-2-(phenylthio)acetamide has been shown to promote the growth of new neurons in the hippocampus region of the brain, which is involved in learning and memory.